Cas no 30628-82-1 (cis-3-methoxycyclobutane-1-carbonitrile)

• Product Name: cis-3-methoxycyclobutane-1-carbonitrile
• CAS No: 30628-82-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 3934440
• PubChem ID: 13702292
• Update Time: 2025-04-22

cis-3-methoxycyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 3-methoxy-, cis-
• cis-3-methoxycyclobutane-1-carbonitrile
• E73682
• trans-3-Methoxycyclobutane-1-carbonitrile
• MFCD26727209
• 1554045-00-9
• PS-20497
• F93805
• CS-0433386
• MFCD30803942
• 30628-83-2
• SY324149
• 30628-82-1
• 3-Methoxycyclobutane-1-carbonitrile
• F93804
• 3-Methoxycyclobutanecarbonitrile
• MFCD30803943

• Inchi： InChI=1S/C6H9NO/c1-8-6-2-5(3-6)4-7/h5-6H,2-3H2,1H3
• InChI Key： BQOOGEUFVPSNRE-UHFFFAOYSA-N
• SMILES： CO[C@H]1C[C@H](C1)C#N

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 33Ų